Cas no 1895189-85-1 (3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-one
• CAS No: 1895189-85-1
• MF: C₁₀H₉ClF₃NO
• MW: 251.63277220726
• CID: 6520557
• PubChem ID: 115113479
• Update Time: 2025-07-23

3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-one
• 3-amino-1-[4-chloro-2-(trifluoromethyl)phenyl]propan-1-one
• EN300-1941852
• 1895189-85-1

• Inchi： 1S/C10H9ClF3NO/c11-6-1-2-7(9(16)3-4-15)8(5-6)10(12,13)14/h1-2,5H,3-4,15H2
• InChI Key： ZEBLXYMENCAAQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CCN)=O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 251.0324761g/mol
• Monoisotopic Mass: 251.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-one

Introduction to 3-Amino-1-(4-Chloro-2-(Trifluoromethyl)phenyl)propan-1-one (CAS No. 1895189-85-1)

3-Amino-1-(4-Chloro-2-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1895189-85-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a trifluoromethyl group and a chloro substituent on the aromatic ring imparts distinct physicochemical properties that make it an attractive candidate for various biological studies.

The chemical structure of 3-Amino-1-(4-Chloro-2-(trifluoromethyl)phenyl)propan-1-one consists of a propanone backbone with an amino group at the terminal position and a substituted phenyl ring. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the lipophilicity and metabolic stability of the molecule. The chloro substituent further modulates the electronic properties of the aromatic ring, influencing the compound's reactivity and binding affinity to biological targets.

Recent studies have explored the pharmacological properties of 3-Amino-1-(4-Chloro-2-(trifluoromethyl)phenyl)propan-1-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The high selectivity and low toxicity observed in preliminary assays suggest that it could serve as a lead compound for further drug development.

In addition to its enzymatic inhibition properties, 3-Amino-1-(4-Chloro-2-(trifluoromethyl)phenyl)propan-1-one has been investigated for its anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines in immune cells, making it a promising candidate for treating inflammatory disorders. The mechanism of action appears to involve modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

The solubility and stability of 3-Amino-1-(4-Chloro-2-(trifluoromethyl)phenyl)propan-1-one are crucial factors for its application in pharmaceutical formulations. Researchers have optimized various solubilization techniques to enhance its bioavailability. For example, the use of cyclodextrin complexes has been shown to significantly improve the aqueous solubility and stability of the compound, facilitating its delivery in oral and injectable formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-1-(4-Chloro-2-(trifluoromethyl)phenyl)propan-1-one. Early-phase trials have demonstrated favorable pharmacokinetic profiles and tolerability in human subjects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials, where its therapeutic potential can be further assessed.

The synthesis of 3-Amino-1-(4-Chloro-2-(trifluoromethyl)phenyl)propan-1-one involves several well-established chemical reactions. One common synthetic route starts with the reaction of 4-chloro-2-trifluoromethylbenzaldehyde with acetone to form an intermediate ketone, followed by reductive amination to introduce the amino group. This synthetic pathway is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In conclusion, 3-Amino-1-(4-Chloro-2-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1895189-85-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the quest for innovative treatments.